Cas no 63698-55-5 ( )
structure
Product Name:
CAS No:63698-55-5
MF:C9H6N2O4
MW:206.154942035675
CID:960708
PubChem ID:330218
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 5-(1,3-benzodioxol-5-yl)-3H-1,3,4-oxadiazol-2-one
- 5-(2H-1,3-Benzodioxol-5-yl)-1,3,4-oxadiazol-2(3H)-one
- 63698-55-5
- NSC317286
- NSC-317286
- AKOS013512582
- DTXSID90317518
-
-
- Inchi: 1S/C9H6N2O4/c12-9-11-10-8(15-9)5-1-2-6-7(3-5)14-4-13-6/h1-3H,4H2,(H,11,12)
- InChI Key: MJUFGHFBSFICIJ-UHFFFAOYSA-N
- SMILES: O1COC2C=CC(C3=NNC(=O)O3)=CC1=2
Computed Properties
- Exact Mass: 206.03278
- Monoisotopic Mass: 206.03275668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 69.2Ų
Experimental Properties
- PSA: 69.15
Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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